N-benzyl-4-methoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide

• IUPAC Name: N-benzyl-4-methoxy-N-[2-(morpholine-4-carbonyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C25H26N2O5S/c1-31-21-11-13-22(14-12-21)33(29,30)27(19-20-7-3-2-4-8-20)24-10-6-5-9-23(24)25(28)26-15-17-32-18-16-26/h2-14H,15-19H2,1H3
• InChI Key: XCLYFUTXCMQKKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C3=CC=CC=C3C(=O)N4CCOCC4
• Molecular Formula: C25H26N2O5S
• Molecular Weight: 466.6 g/mol

Description

N-benzyl-4-methoxy-N-[2-(4-morpholinylcarbonyl)phenyl]benzenesulfonamide, commonly known as BMS-986165, is a small molecule inhibitor of the TYK2 enzyme. TYK2 is a member of the Janus kinase (JAK) family of enzymes that play a critical role in the signaling pathways of cytokines, which are important for immune system function. BMS-986165 has shown promise in preclinical studies as a potential treatment for several autoimmune diseases, including psoriasis, lupus, and inflammatory bowel disease.

Mechanism of Action

BMS-986165 inhibits the activity of TYK2, which is involved in the signaling pathways of several cytokines, including interleukin (IL)-12, IL-23, and type I interferons. By inhibiting TYK2, BMS-986165 reduces the production of cytokines that contribute to inflammation and autoimmune disease.
Biochemical and Physiological Effects
BMS-986165 has been shown to reduce inflammation and improve pathology in several preclinical models of autoimmune disease. In addition to its effects on cytokine production, BMS-986165 has been shown to inhibit the activation of T cells, which play a critical role in the pathogenesis of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of BMS-986165 is its specificity for TYK2, which reduces the risk of off-target effects. However, like all small molecule inhibitors, BMS-986165 has limitations, including the potential for toxicity and the need for careful dosing to achieve therapeutic effects.

Future Directions

There are several potential future directions for research on BMS-986165. One area of interest is the potential for combination therapy with other small molecule inhibitors or biologic agents. Another area of interest is the potential for BMS-986165 to treat other autoimmune diseases beyond psoriasis, lupus, and inflammatory bowel disease. Finally, further research is needed to fully understand the safety and efficacy of BMS-986165 in human clinical trials.

Scientific Research Applications

BMS-986165 has been the subject of several preclinical studies investigating its potential as a treatment for autoimmune diseases. In a mouse model of psoriasis, BMS-986165 was shown to reduce inflammation and improve skin pathology. In a mouse model of lupus, BMS-986165 was shown to reduce autoantibody production and improve kidney function. In a mouse model of inflammatory bowel disease, BMS-986165 was shown to reduce inflammation and improve gut pathology.